N-(3-acetylphenyl)-2-methoxyacetamide

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: N-(3-acetylphenyl)-2-methoxyacetamide
• InChI: InChI=1S/C11H13NO3/c1-8(13)9-4-3-5-10(6-9)12-11(14)7-15-2/h3-6H,7H2,1-2H3,(H,12,14)
• InChI Key: VYCROHCZIUQFDG-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)COC

Description

N-(3-acetylphenyl)-2-methoxyacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as 'APMA' and is a derivative of acetaminophen, which is a widely used analgesic drug. APMA has a similar chemical structure to acetaminophen, but its properties and effects are distinct.

Scientific Research Applications

APMA has been extensively studied for its potential applications in various scientific research fields. One of the primary areas of interest is in the development of new drugs and therapies. APMA has been shown to possess analgesic, anti-inflammatory, and antioxidant properties, which make it a promising candidate for the treatment of various diseases such as arthritis, cancer, and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of APMA is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause inflammation and pain. APMA may also exert its effects by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects
APMA has been shown to possess various biochemical and physiological effects. In vitro studies have demonstrated that APMA can inhibit COX-1 and COX-2 enzymes, reduce the production of prostaglandins, and suppress the expression of inflammatory cytokines. APMA has also been shown to possess antioxidant properties, which may protect against oxidative damage and reduce the risk of various diseases.

Advantages and Limitations for Lab Experiments

APMA has several advantages for use in lab experiments. It is readily available, relatively inexpensive, and easy to synthesize. APMA is also stable and has a long shelf life, making it suitable for long-term experiments. However, one of the limitations of APMA is its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of APMA. One potential area of interest is in the development of new analgesic drugs based on the structure of APMA. Another area of interest is in the investigation of the potential neuroprotective effects of APMA in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of APMA and its potential applications in various scientific research fields.
Conclusion
In conclusion, N-(3-acetylphenyl)-2-methoxyacetamide is a chemical compound that has significant potential in scientific research. Its unique properties and effects make it a promising candidate for the development of new drugs and therapies. Further research is needed to fully understand the mechanism of action of APMA and its potential applications in various scientific research fields.

Synthesis Methods

The synthesis of APMA involves the reaction of 3-acetylphenol with 2-methoxyacetyl chloride in the presence of a base catalyst. The reaction proceeds via an acylation process, leading to the formation of APMA as a white crystalline solid. The purity of the compound can be enhanced by recrystallization and purification techniques.